Cas no 5960-12-3 (Coenzyme A, S-cyclohexanecarboxylate)

Coenzyme A, S-cyclohexanecarboxylate structure

5960-12-3 structure

Product Name:Coenzyme A, S-cyclohexanecarboxylate

CAS No:5960-12-3

Molecular Formula:C₂₈H₄₆N₇O₁₇P₃S

Molecular Weight:877.687828540802

CID:950383

PubChem ID:11966208

Coenzyme A, S-cyclohexanecarboxylate Properties

Names and Identifiers

- cyclohexanecarboxyl-coenzyme A
- cyclohexane-1-carbonyl-CoA
- Cyclohexanecarboxyl-coa
- Coenzyme A, S-cyclohexanecarboxylate
- Cyclohexane-1-carboxyl-CoA
- cyclohexane-1-carbonyl-coenzyme A
- cyclohexane-1-carboxyl-coenzyme A
- 3'-phosphoadenosine 5'-{3-[(3R)-4-{[3-({2-[(cyclohexane-1-carbonyl)sulfanyl]ethyl}amino)-3-oxopropyl]amino}-3-hydroxy-2,2-dimethyl-4-oxobutyl] dihydrogen diphosphate}
- Coenzyme A, cyclohexanecarboxyl-
- LMFA07050312
- C09823
- Q27103771
- 9-{5-
- Cyclohexanecarboxyl-CoA
- Cyclohexanecarbonyl-CoA
- (Cyclohexylcarbonyl)coenzyme A
- Cyclohexanecarboxyl-CoA; (Acyl-CoA); [M+H]+;
- HBW774Y7U5
- 9-{5-O-[{[(4-{[3-({2-[(Cyclohexanecarbonyl)sulfanyl]ethyl}imino)-3-hydroxypropyl]imino}-3,4-dihydroxy-2,2-dimethylbutoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]-3-O-phosphonopentofuranosyl}-9H-purin-6-amine
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] cyclohexanecarbothioate
- SCHEMBL123621
- DTXSID30975010
- 5960-12-3
- Cyclohexanoyl CoA;Cyclohexanecarboxyl-CoA
- CYCLOHEXANECARBONYL-COA
- Cyclohexanoyl-Coenzyme A
- Cyclohexanoyl Coenzyme A
- (((2R,3S,4R,5R)-5-(6-AMINO-9H-PURIN-9-YL)-2-(((((((3R)-3-((2-((2-(CYCLOHEXANECARBONYLSULFANYL)ETHYL)CARBAMOYL)ETHYL)CARBAMOYL)-3-HYDROXY-2,2-DIMETHYLPROPOXY)(HYDROXY)PHOSPHORYL)OXY)(HYDROXY)PHOSPHORYL)OXY)METHYL)-4-HYDROXYOXOLAN-3-YL)OXY)PHOSPHONIC ACID
- CHEBI:28557
- UNII-HBW774Y7U5
- AKOS040756183
- S-Cyclohexanecarboxylate coenzyme A
- InChIKey： QRSKGVRHSLILFG-TYHXJLICSA-N
- Inchi： 1S/C28H46N7O17P3S/c1-28(2,22(38)25(39)31-9-8-18(36)30-10-11-56-27(40)16-6-4-3-5-7-16)13-49-55(46,47)52-54(44,45)48-12-17-21(51-53(41,42)43)20(37)26(50-17)35-15-34-19-23(29)32-14-33-24(19)35/h14-17,20-22,26,37-38H,3-13H2,1-2H3,(H,30,36)(H,31,39)(H,44,45)(H,46,47)(H2,29,32,33)(H2,41,42,43)/t17-,20-,21-,22+,26-/m1/s1
- SMILES： S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O)C(C1CCCCC1)=O

Computed Properties

Exact Mass: 877.18837519g/mol
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 22
Rotatable Bond Count: 21
Monoisotopic Mass: 877.18837519g/mol
Heavy Atom Count: 56
Complexity: 1510
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -3.6
Topological Polar Surface Area: 389

Coenzyme A, S-cyclohexanecarboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00ES2X-1mg	cyclohexanecarboxyl-coenzyme A	5960-12-3	≥95%	1mg	$182.00	2024-04-22
A2B Chem LLC	AG88777-1mg	cyclohexanecarboxyl-coenzyme A	5960-12-3	≥95%	1mg	$118.00	2024-04-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70932-1mg	Cyclohexanoyl Coenzyme A	5960-12-3	98%	1mg	￥1496.00	2022-04-26

Coenzyme A, S-cyclohexanecarboxylate Synthesis

Synthetic Circuit 1

55672-92-9

98-89-5

5960-12-3

Reaction Conditions

1.1R:Et3N, S:THF, S:CH2Cl2, 10 min, 23°C
1.2R:ClCO2Et, 1 h, 23°C
1.3R:NaHCO3, S:H2O, S:t-BuOH, 0.5 h, 23°C
1.4R:HCl, S:H2O, 23°C, pH 3-5

Reference

: Point Mutations (Q19P and N23K) Increase the Operational Solubility of a 2α-O-Benzoyltransferase that Conveys Various Acyl Groups from CoA to a Taxane Acceptor

By Nawarathne, Irosha N. and Walker, Kevin D., Journal of Natural Products, 2010, 73(2), 151-159

Synthetic Circuit 2

85-61-0

98-89-5

5960-12-3

Reaction Conditions

1.1R:Et3N, S:THF, S:CH2Cl2, 10 min, rt
1.2R:ClCO2Et, 1 h, rt
1.3R:NaHCO3, S:H2O, S:t-BuOH, 0.5 h, rt
1.4R:HCl, S:H2O, rt
1.5R:NaH2PO4, rt, pH 5

Reference

: Profiling a Taxol Pathway 10β-Acetyltransferase: Assessment of the Specificity and the Production of Baccatin III by In Vivo Acetylation in E. coli

By Loncaric, Catherine et al, Chemistry & Biology (Cambridge, 2006, 13(3), 309-317